Cas no 87956-09-0 ( )

  structure
  structure
Product name: 
CAS No:87956-09-0
MF:C20H20N2O2
MW:320.385004997253
CID:992895
PubChem ID:342663

  Chemical and Physical Properties

Names and Identifiers

    • 1-[4-[4-(4-acetyl-5-methyl-1H-pyrrol-3-yl)phenyl]-2-methyl-1H-pyrrol-3-yl]ethanone
    • 87956-09-0
    • NSC-380201
    • DTXSID10321697
    • NSC380201
    •  
    • Inchi: InChI=1S/C20H20N2O2/c1-11-19(13(3)23)17(9-21-11)15-5-7-16(8-6-15)18-10-22-12(2)20(18)14(4)24/h5-10,21-22H,1-4H3
    • InChI Key: ZPIAAANWMLCHKE-UHFFFAOYSA-N
    • SMILES: CC1=C(C(=CN1)C2=CC=C(C=C2)C3=CNC(=C3C(=O)C)C)C(=O)C

Computed Properties

  • Exact Mass: 320.152477885g/mol
  • Monoisotopic Mass: 320.152477885g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 440
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 65.7Ų

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